Cas no 916304-19-3 (C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine)

C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine structure
916304-19-3 structure
Product Name:C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine
CAS No:916304-19-3
MF:C7H7F3N2
MW:176.139091730118
MDL:MFCD10696232
CID:996626
PubChem ID:3719899
Update Time:2024-10-26

C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

    • (6-(Trifluoromethyl)pyridin-2-yl)methanamine
    • (6-TRIFLUOROMETHYL-PYRIDIN-2-YL)METHYLAMINE HYDROCHLORIDE
    • 1-[6-(Trifluoromethyl)-2-pyridinyl]methanamine
    • C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine
    • [6-(trifluoromethyl)pyridin-2-yl]methanamine
    • CHEMBL4585517
    • AKOS006305052
    • MFCD10696232
    • 916304-19-3
    • AB56822
    • BB 0262466
    • 6-((Trifluoromethyl))-2-pyridinemethanamine
    • 2-(Aminomethyl)-6-(trifluoromethyl)pyridine
    • RVGQTFRHDZVQGK-UHFFFAOYSA-N
    • SY035479
    • EN300-227070
    • FT-0768344
    • F20644
    • SCHEMBL317403
    • CS-0091494
    • 1-[6-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHANAMINE
    • A857292
    • 6-(Trifluoromethyl)-2-pyridinemethanamine (ACI)
    • 2-Aminomethyl-6-trifluoromethylpyridine
    • [6-(Trifluoromethyl)-2-pyridyl]methanamine
    • DA-00992
    • MDL: MFCD10696232
    • Inchi: 1S/C7H7F3N2/c8-7(9,10)6-3-1-2-5(4-11)12-6/h1-3H,4,11H2
    • InChI Key: JDJHGZMTASXPEO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(CN)=N1)(F)F

Computed Properties

  • Exact Mass: 176.05600
  • Monoisotopic Mass: 176.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 0.7

Experimental Properties

  • Boiling Point: 177.8±35.0℃ at 760mmHg
  • PSA: 38.91000
  • LogP: 2.25940

C-(6-Trifluoromethyl-pyridin-2-yl)-methylamine Pricemore >>

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